2-Acetyl-6,7-dihydroxy-2,3-dihydro-1H-inden-1-one
Overview
Description
2-Acetyl-6,7-dihydroxy-2,3-dihydro-1H-inden-1-one, also known as quercetin, is a flavonoid compound found in various plants. It has been studied extensively for its potential benefits in preventing and treating a variety of health conditions.
Mechanism Of Action
Quercetin exerts its effects through various mechanisms, including the inhibition of oxidative stress and inflammation, modulation of cell signaling pathways, and regulation of gene expression. Quercetin has also been shown to interact with various enzymes and receptors in the body, including histone deacetylases, cyclooxygenase-2, and estrogen receptors.
Biochemical And Physiological Effects
Quercetin has been shown to have a variety of biochemical and physiological effects in the body. It has been shown to reduce oxidative stress and inflammation, improve vascular function, and modulate immune function. Quercetin has also been shown to have neuroprotective effects and to improve cognitive function.
Advantages And Limitations For Lab Experiments
Quercetin has several advantages for lab experiments, including its availability, low cost, and well-established safety profile. However, there are also limitations to its use in lab experiments, including its poor solubility in water, potential for oxidation, and variability in purity and potency.
Future Directions
There are several future directions for 2-Acetyl-6,7-dihydroxy-2,3-dihydro-1H-inden-1-one research. One area of research is the development of novel 2-Acetyl-6,7-dihydroxy-2,3-dihydro-1H-inden-1-one analogs with improved solubility and potency. Another area of research is the investigation of the potential benefits of 2-Acetyl-6,7-dihydroxy-2,3-dihydro-1H-inden-1-one in combination with other compounds or therapies. Additionally, further research is needed to fully elucidate the mechanisms of action of 2-Acetyl-6,7-dihydroxy-2,3-dihydro-1H-inden-1-one and to determine its optimal dosing and administration for various health conditions.
Conclusion:
In conclusion, 2-Acetyl-6,7-dihydroxy-2,3-dihydro-1H-inden-1-one is a flavonoid compound with a variety of potential health benefits. It has been extensively studied for its antioxidant, anti-inflammatory, antiviral, and anticancer properties, as well as its potential benefits in preventing and treating cardiovascular disease, diabetes, and neurodegenerative diseases. Quercetin can be synthesized through various methods, and its effects are mediated through various mechanisms in the body. While there are advantages and limitations to its use in lab experiments, there are several future directions for 2-Acetyl-6,7-dihydroxy-2,3-dihydro-1H-inden-1-one research, including the development of novel analogs and investigation of its potential benefits in combination with other compounds or therapies.
Synthesis Methods
Quercetin can be synthesized through various methods, including chemical synthesis, extraction from natural sources, and biotransformation. Chemical synthesis involves the reaction of various chemicals to produce 2-Acetyl-6,7-dihydroxy-2,3-dihydro-1H-inden-1-one. Extraction from natural sources involves the isolation of 2-Acetyl-6,7-dihydroxy-2,3-dihydro-1H-inden-1-one from plant sources such as onions, apples, and tea. Biotransformation involves the use of microorganisms to convert other compounds into 2-Acetyl-6,7-dihydroxy-2,3-dihydro-1H-inden-1-one.
Scientific Research Applications
Quercetin has been extensively studied for its potential health benefits. It has been shown to have antioxidant, anti-inflammatory, antiviral, and anticancer properties. Quercetin has also been studied for its potential benefits in preventing and treating cardiovascular disease, diabetes, and neurodegenerative diseases.
properties
CAS RN |
148050-82-2 |
|---|---|
Product Name |
2-Acetyl-6,7-dihydroxy-2,3-dihydro-1H-inden-1-one |
Molecular Formula |
C11H10O4 |
Molecular Weight |
206.19 g/mol |
IUPAC Name |
2-acetyl-6,7-dihydroxy-2,3-dihydroinden-1-one |
InChI |
InChI=1S/C11H10O4/c1-5(12)7-4-6-2-3-8(13)11(15)9(6)10(7)14/h2-3,7,13,15H,4H2,1H3 |
InChI Key |
VXDCZDNRYXVPRH-UHFFFAOYSA-N |
SMILES |
CC(=O)C1CC2=C(C1=O)C(=C(C=C2)O)O |
Canonical SMILES |
CC(=O)C1CC2=C(C1=O)C(=C(C=C2)O)O |
synonyms |
1H-Inden-1-one, 2-acetyl-2,3-dihydro-6,7-dihydroxy- (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
